Cas no 2138572-79-7 (3-(3-bromo-4-iodophenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3-bromo-4-iodophenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138572-79-7
• MF: C₁₀H₉BrIN₃
• MW: 378.007033109665
• CID: 6499028
• PubChem ID: 165500120
• Update Time: 2025-06-15

3-(3-bromo-4-iodophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1152046
• 2138572-79-7
• 3-(3-bromo-4-iodophenyl)-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C10H9BrIN3/c1-15-10(13)5-9(14-15)6-2-3-8(12)7(11)4-6/h2-5H,13H2,1H3
• InChI Key： SSWUIUZZQOTWCC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 376.90246g/mol
• Monoisotopic Mass: 376.90246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(3-bromo-4-iodophenyl)-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(3-bromo-4-iodophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2138572-79-7)

The compound 3-(3-bromo-4-iodophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2138572-79-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a bromine and iodine substituted phenyl ring coupled with a 1-methyl-1H-pyrazol-5-amine moiety, make it a valuable intermediate for the synthesis of more complex compounds. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for targeted therapies and small molecule inhibitors.

In recent years, the demand for halogenated aromatic compounds like 3-(3-bromo-4-iodophenyl)-1-methyl-1H-pyrazol-5-amine has surged due to their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in the development of pharmaceutical intermediates and advanced materials. The presence of both bromo and iodo substituents on the phenyl ring enhances its reactivity, allowing for selective functionalization, which is a hot topic in modern synthetic chemistry.

Another area of interest is the compound's potential role in cancer research. Given the rising global focus on precision medicine, scientists are exploring how 3-(3-bromo-4-iodophenyl)-1-methyl-1H-pyrazol-5-amine can be modified to target specific kinase pathways or protein-protein interactions. This aligns with the growing trend of personalized therapeutics, where compounds with tailored functionalities are designed to address individual patient needs. The compound's pyrazole core is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs.

From a commercial perspective, 3-(3-bromo-4-iodophenyl)-1-methyl-1H-pyrazol-5-amine is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening. Its CAS No. 2138572-79-7 is frequently queried in databases like SciFinder and Reaxys, reflecting its importance in the chemical industry. Additionally, the compound's stability and solubility properties make it a candidate for formulation development, another trending topic in drug delivery systems.

Environmental and safety considerations are also critical when working with halogenated compounds. While 3-(3-bromo-4-iodophenyl)-1-methyl-1H-pyrazol-5-amine is not classified as hazardous under current regulations, researchers emphasize the need for green chemistry approaches to minimize waste and improve sustainability. This resonates with the broader scientific community's push toward eco-friendly synthesis methods, which are increasingly being adopted in industrial settings.

In summary, 3-(3-bromo-4-iodophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2138572-79-7) is a multifaceted compound with significant potential in drug discovery, material science, and catalysis. Its structural uniqueness and reactivity profile position it as a key player in advancing innovative therapeutics and functional materials. As research continues to evolve, this compound is likely to remain at the forefront of scientific inquiry, addressing some of the most pressing challenges in chemistry and biology today.